Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-

• IUPAC Name: 2-(1,3,3-trimethylindol-2-ylidene)acetaldehyde
• InChI: InChI=1S/C13H15NO/c1-13(2)10-6-4-5-7-11(10)14(3)12(13)8-9-15/h4-9H,1-3H3
• InChI Key: GCECACVNILMTRD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N(C1=CC=O)C)C
• Molecular Formula: C13H15NO
• DSSTOX Substance ID: DTXSID7052579
• Molecular Weight: 201.26 g/mol
• CAS No.: 84-83-3

Description

Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene), is a colorless, volatile, flammable liquid that is found in many products and industrial processes. It is an important intermediate in the chemical industry and is used in the production of many products, including pharmaceuticals, plastics, dyes, and food additives. Acetaldehyde is also a naturally-occurring substance that is found in the environment, as well as in human and animal tissues.

Scientific Research Applications

Synthesis and Cytotoxicity Studies

Acetaldehyde derivatives, specifically chalcones derived from indole compounds, have been synthesized for cytotoxic activity studies. A significant finding is the synthesis of 2-(1,1-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene)malonaldehyde, showing promising cytotoxic activity against the human breast cancer cell line MCF7 (Mohammad & ALİ, 2022).

Catalytic and Chemical Reaction Studies

Studies on glycerol acetals, including those formed from acetaldehyde, reveal their potential as oxygenated diesel additives. The kinetics of the reaction between glycerol and acetaldehyde were explored, showing efficient acetal formation (Agirre et al., 2013).

Novel Chemical Structures and Biological Activities

Research has led to the discovery of new diterpenoids with unique chemical structures derived from acetaldehyde-related compounds, exhibiting moderate inhibitory activity against NO release (Wang et al., 2013).

Environmental and Health Implications

Acetaldehyde is known to form stable DNA adducts, which are crucial in understanding its mutagenic and carcinogenic properties. Studies have identified new types of stable acetaldehyde DNA adducts, contributing to the understanding of its environmental and health impacts (Wang et al., 2000).

Chemical Equilibria Studies

Investigations into the chemical equilibria in mixtures of acetaldehyde and water have been conducted using NMR spectroscopy, providing insights into the reactivity and stability of acetaldehyde in aqueous environments (Scheithauer et al., 2015).

Interaction with Other Chemicals

The interaction of acetaldehyde with ammonia has been explored, revealing the synthesis and identification of reaction products and providing a deeper understanding of the reaction mechanisms involved (Tuguldurova et al., 2017).

Safety and Hazards

This compound is generally used in laboratory or industrial production, so safety procedures should be followed during handling. It should be stored in a dry, well-ventilated area away from fire sources and oxidizing agents. If it comes into contact with skin or eyes, it should be immediately washed off with plenty of water, and medical help should be sought.

Future Directions

The compound is used as an intermediate in the synthesis of cationic dyes and pharmaceuticals. As such, future research and development may focus on improving the synthesis process or finding new applications for this compound.

Mechanism of Action

Target of Action

It is known that this compound is used in the preparation of 1,3,3-trimethyl-2-anilino-vinyl-3-h-indolium salts , which are mainly used as hemicyanine dyes in the textile industry .

Mode of Action

It is known that this compound is an α,β-unsaturated aldehyde , which suggests that it might interact with its targets through a mechanism involving nucleophilic addition or Michael addition.

Biochemical Pathways

Given its use in the synthesis of hemicyanine dyes , it can be inferred that it might be involved in the biochemical pathways related to dye binding and coloration in textiles.

Result of Action

It is known that this compound is used in the synthesis of hemicyanine dyes , suggesting that its action results in the production of these dyes.

Action Environment

Given that this compound is an α,β-unsaturated aldehyde , it can be inferred that factors such as temperature, pH, and the presence of nucleophiles could potentially influence its reactivity and stability.

Biochemical Analysis

Biochemical Properties

Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the primary enzymes it interacts with is aldehyde dehydrogenase, which catalyzes the oxidation of acetaldehyde to acetic acid. This interaction is crucial for the detoxification of acetaldehyde in the body. Additionally, acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, can form adducts with proteins, leading to modifications that affect protein function and stability .

Cellular Effects

Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, has various effects on different cell types and cellular processes. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to induce oxidative stress in cells by generating reactive oxygen species, which can damage cellular components such as DNA, proteins, and lipids. This compound can also affect the expression of genes involved in antioxidant defense mechanisms, leading to altered cellular responses to oxidative stress .

Molecular Mechanism

The molecular mechanism of action of acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, involves several key interactions at the molecular level. It can bind to various biomolecules, including enzymes and proteins, leading to changes in their activity. For example, it can inhibit the activity of aldehyde dehydrogenase, resulting in the accumulation of acetaldehyde and subsequent toxic effects. Additionally, acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, can form covalent adducts with DNA, leading to mutations and genomic instability .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and air. Long-term exposure to acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, can lead to chronic cellular effects, including persistent oxidative stress and DNA damage. These effects have been observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, vary with different dosages in animal models. At low doses, it may cause mild oxidative stress and transient changes in gene expression. At high doses, it can lead to severe toxic effects, including liver damage, neurotoxicity, and carcinogenicity. Threshold effects have been observed, where a certain dosage level leads to a significant increase in adverse effects .

Metabolic Pathways

Acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, is involved in several metabolic pathways. It is primarily metabolized by aldehyde dehydrogenase to acetic acid, which can then enter the citric acid cycle for energy production. This compound can also interact with other enzymes and cofactors, affecting metabolic flux and metabolite levels. For example, it can inhibit the activity of certain enzymes involved in glycolysis, leading to altered glucose metabolism .

Transport and Distribution

Within cells and tissues, acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature and can be transported by specific binding proteins. This compound tends to accumulate in tissues with high metabolic activity, such as the liver and brain, where it can exert its effects .

Subcellular Localization

The subcellular localization of acetaldehyde, (1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-, is critical for its activity and function. It can localize to various cellular compartments, including the cytoplasm, mitochondria, and nucleus. This localization is influenced by targeting signals and post-translational modifications. For instance, its presence in the nucleus can lead to interactions with DNA and nuclear proteins, resulting in changes in gene expression and genomic stability .